Cas no 2172122-57-3 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thiophen-2-yl)butanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thiophen-2-yl)butanoic acid
• CAS No: 2172122-57-3
• MF: C₂₃H₂₁NO₄S
• MW: 407.48214507103
• CID: 6193694
• PubChem ID: 165519680
• Update Time: 2025-10-31

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thiophen-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thiophen-2-yl)butanoic acid
• 2172122-57-3
• EN300-1285569
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(thiophen-2-yl)butanoic acid

• Inchi： 1S/C23H21NO4S/c1-23(13-21(25)26,20-11-6-12-29-20)24-22(27)28-14-19-17-9-4-2-7-15(17)16-8-3-5-10-18(16)19/h2-12,19H,13-14H2,1H3,(H,24,27)(H,25,26)
• InChI Key： XYXSOZUSBNVFDB-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C)(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 407.11912932g/mol
• Monoisotopic Mass: 407.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 104Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thiophen-2-yl)butanoic acid

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thiophen-2-yl)butanoic acid (CAS No. 2172122-57-3): An Overview

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thiophen-2-yl)butanoic acid (CAS No. 2172122-57-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Thiophenylalanine, is a derivative of thiophenylalanine with a fluorenylmethyloxycarbonyl (Fmoc) protecting group attached to the amino group. The unique structure and properties of this compound make it a valuable intermediate in the synthesis of various bioactive molecules and peptides.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent unwanted side reactions. The thiophene moiety, on the other hand, imparts additional stability and bioavailability to the molecule, making it an attractive candidate for drug development. Recent studies have highlighted the potential of Fmoc-Thiophenylalanine in the design and synthesis of novel therapeutic agents, particularly in the areas of cancer treatment and neurodegenerative diseases.

In the context of cancer research, Fmoc-Thiophenylalanine has been explored for its ability to modulate protein-protein interactions and inhibit specific enzymes involved in tumor growth and metastasis. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Fmoc-Thiophenylalanine can effectively target and inhibit the activity of protein kinases, which are key regulators of cell proliferation and survival. This finding opens up new avenues for the development of targeted therapies that can selectively kill cancer cells while sparing healthy tissues.

Beyond cancer, Fmoc-Thiophenylalanine has also shown promise in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The thiophene ring provides a rigid scaffold that can enhance the binding affinity of the molecule to specific receptors or enzymes involved in these conditions. A recent study in the Journal of Neurochemistry reported that Fmoc-Thiophenylalanine derivatives can effectively cross the blood-brain barrier and modulate the activity of key enzymes implicated in neurodegeneration, such as acetylcholinesterase and monoamine oxidase.

The synthesis of Fmoc-Thiophenylalanine typically involves a multi-step process that includes the protection of the amino group with Fmoc, followed by the introduction of the thiophene moiety. Various synthetic strategies have been developed to optimize this process, including solid-phase synthesis and solution-phase methods. The choice of synthetic route depends on factors such as yield, purity, and scalability, which are crucial considerations for large-scale production.

In terms of its physical properties, Fmoc-Thiophenylalanine is a white crystalline solid with a molecular weight of 408.48 g/mol. It is soluble in common organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), making it suitable for use in various chemical reactions and biological assays. The compound is stable under standard laboratory conditions but should be stored away from moisture and light to prevent degradation.

The safety profile of Fmoc-Thiophenylalanine is generally favorable, with no known toxicological concerns at typical usage levels. However, as with any chemical reagent, appropriate handling precautions should be taken to ensure safe use in laboratory settings. This includes wearing personal protective equipment (PPE) such as gloves and goggles, working under a fume hood when necessary, and following established safety protocols.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thiophen-2-yl)butanoic acid (CAS No. 2172122-57-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an attractive candidate for the development of novel therapeutic agents targeting a wide range of diseases. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the field.